N-[3-(benzoylamino)phenyl]-1-naphthamide

• IUPAC Name: N-(3-benzamidophenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C24H18N2O2/c27-23(18-9-2-1-3-10-18)25-19-12-7-13-20(16-19)26-24(28)22-15-6-11-17-8-4-5-14-21(17)22/h1-16H,(H,25,27)(H,26,28)
• InChI Key: KXVLTFDOANFOIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H18N2O2
• Molecular Weight: 366.4 g/mol

Description

N-[3-(benzoylamino)phenyl]-1-naphthamide, also known as BAPNA, is a chemical compound that has been widely used in biochemical research. BAPNA is a synthetic substrate that is commonly used to measure the activity of proteases, enzymes that break down proteins.

Mechanism of Action

The mechanism of action of N-[3-(benzoylamino)phenyl]-1-naphthamide involves the cleavage of the amide bond between the benzoyl and naphthyl groups by serine proteases. The cleavage produces a yellow product, p-nitroaniline, which can be easily detected using a spectrophotometer.
Biochemical and Physiological Effects
This compound has no direct biochemical or physiological effects on the body. However, its use in measuring protease activity has significant implications for understanding the role of proteases in various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(benzoylamino)phenyl]-1-naphthamide as a substrate for proteases is its simplicity and ease of use. This compound is a synthetic substrate that can be easily prepared and purified. The reaction between this compound and proteases produces a yellow product that can be easily measured using a spectrophotometer.
One of the limitations of using this compound is that it is only suitable for measuring the activity of serine proteases. Other types of proteases, such as cysteine proteases and metalloproteases, require different substrates.

Future Directions

There are several future directions for research involving N-[3-(benzoylamino)phenyl]-1-naphthamide. One area of research is the development of new substrates for measuring protease activity. New substrates could be designed to target specific types of proteases or to be more sensitive to protease activity.
Another area of research is the development of new drugs that target proteases. Proteases play a crucial role in various diseases, including cancer, Alzheimer's disease, and viral infections. Developing drugs that target proteases could lead to new treatments for these diseases.
Conclusion
In conclusion, this compound is a synthetic substrate that is widely used in biochemical research to measure the activity of proteases. This compound is easy to prepare and use, and its use has significant implications for understanding the role of proteases in various biological processes. While this compound has limitations, its use in measuring protease activity has paved the way for new research directions and the development of new drugs.

Scientific Research Applications

N-[3-(benzoylamino)phenyl]-1-naphthamide is widely used in biochemical research as a substrate for proteases. Proteases are enzymes that play a crucial role in various biological processes, including digestion, blood clotting, and immune response. Measuring protease activity is essential for understanding their function and developing new drugs that target proteases.
This compound is commonly used to measure the activity of serine proteases, a family of proteases that includes trypsin, chymotrypsin, and thrombin. This compound is cleaved by serine proteases, producing a yellow product that can be easily measured using a spectrophotometer.